Cas no 16077-78-4 (a,a-Dimethyl-2-thiazolemethanol)

Technical Introduction: a,a-Dimethyl-2-thiazolemethanol is a specialized organic compound featuring a thiazole ring core substituted with a dimethylated hydroxymethyl group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its sterically hindered alcohol moiety enhances stability, while the thiazole ring contributes to its utility in heterocyclic chemistry. The compound is particularly useful in the development of bioactive molecules, where its structural motifs can influence selectivity and potency. High purity grades are available to ensure consistency in research and industrial applications. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation or moisture.
a,a-Dimethyl-2-thiazolemethanol structure
16077-78-4 structure
Product Name:a,a-Dimethyl-2-thiazolemethanol
CAS No:16077-78-4
MF:C6H9NOS
MW:143.206760168076
MDL:MFCD03211903
CID:1069504
PubChem ID:12992807
Update Time:2025-10-18

a,a-Dimethyl-2-thiazolemethanol Chemical and Physical Properties

Names and Identifiers

    • α,α-Dimethyl-2-thiazolemethanol
    • 2-(thiazol-2-yl)propan-2-ol
    • 2-Thiazol-2-yl-propan-2-ol
    • alpha,alpha-Dimethyl-2-thiazolemethanol
    • 2-(1-hydroxy-1-methylethyl) Thiazole
    • 2-(1-hydroxy-1-methylethyl)-Thiazole
    • 2-[(1-Hydroxy-1-methyl)ethyl]thiazole
    • a,a-Dimethyl-2-thiazolemethanol
    • ACMC-209dln
    • AGN-PC-00KD7Z
    • ANW-21897
    • CTK8B0913
    • SureCN1566173
    • 2-Thiazolemethanol, alpha,alpha-dimethyl-
    • SY318886
    • 16077-78-4
    • W-205867
    • BS-21655
    • 2-(1-hydroxy-1-methylethyl)thiazole
    • CS-0447679
    • 2-(2-Thiazolyl)-2-propanol
    • SCHEMBL1566173
    • DA-09678
    • 2-(1,3-thiazol-2-yl)propan-2-ol
    • MFCD03211903
    • DTXSID90514525
    • MWGMIUFKOSHPDB-UHFFFAOYSA-N
    • AMY11229
    • AKOS003582813
    • MDL: MFCD03211903
    • Inchi: 1S/C6H9NOS/c1-6(2,8)5-7-3-4-9-5/h3-4,8H,1-2H3
    • InChI Key: MWGMIUFKOSHPDB-UHFFFAOYSA-N
    • SMILES: S1C=CN=C1C(C)(C)O

Computed Properties

  • Exact Mass: 143.04057
  • Monoisotopic Mass: 143.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 33.12

a,a-Dimethyl-2-thiazolemethanol Pricemore >>

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